2-[(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl]-N-(4H-1,2,4-triazol-3-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-[(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl]-N-(4H-1,2,4-triazol-3-yl)acetamide” is a chemical compound with potential biological activities . It belongs to the class of pyrimidine derivatives, which are known to exhibit various biological activities including anticancer, antitubercular, anti-HIV, and other activities against various diseases and infections .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, ethyl 2-[(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl]acetate was synthesized by alkylation of 6-methyl-2-thiouracil with bromoacetic and chloroacetic acid esters . The reactions were carried out in ethanol in the presence of sodium ethoxide, in DMF in the presence of triethylamine or sodium carbonate, and in aqueous sodium hydroxide .
Chemical Reactions Analysis
The compound “this compound” likely undergoes reactions similar to other pyrimidine derivatives . For example, ethyl 2-[(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl]acetate reacted with aliphatic amines to give the corresponding acetamides .
Scientific Research Applications
Crystal Structures and Synthesis
Crystal Structures Analysis : Studies on similar pyrimidinyl sulfanyl acetamides reveal insights into their crystal structures. Compounds with related structures demonstrate folded conformations around the methylene C atom of the thioacetamide bridge. Intramolecular hydrogen bonding stabilizes these conformations, indicating potential for specific binding interactions in biological systems (Subasri et al., 2016). Similar investigations on N-(chlorophenyl) derivatives further emphasize the structural versatility and potential for diverse interactions (Subasri et al., 2017).
Synthetic Methodologies : Research on the synthesis of thiopyrimidine-glucuronide compounds showcases the development of novel compounds with promising biological activities. These methodologies involve the creation of a dihydropyrimidine skeleton, highlighting the potential for generating diverse bioactive molecules through innovative synthetic strategies (Wanare, 2022).
Biological Activities
Anticancer and Antimicrobial Activities : Research into 2-cyano-N-(furan-2-ylmethyl) derivatives, including studies on thiazolidin-2-ylidene)acetamide derivatives, reveals significant anticancer activity against leukemia cell lines. This suggests the potential for compounds with similar structures to serve as leads in anticancer drug development (Horishny et al., 2021). Additionally, novel thiophene, pyrimidine, and other heterocyclic derivatives have been synthesized and evaluated for their antitumor activities, demonstrating the broad potential of such compounds in therapeutic applications (Albratty et al., 2017).
Dual Inhibitors of Thymidylate Synthase and Dihydrofolate Reductase : Compounds with the thieno[2,3-d]pyrimidine scaffold have shown potent dual inhibitory activities against key enzymes, indicating potential applications in cancer therapy by targeting multiple pathways simultaneously (Gangjee et al., 2008).
Antiviral and Virucidal Activities : Derivatives of 2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide have been synthesized and evaluated for their antiviral and virucidal activities, showing potential to reduce viral replication in tested viruses. This highlights the potential for developing antiviral agents from compounds with similar functional groups (Wujec et al., 2011).
Mechanism of Action
Target of Action
It is categorized under the class of compounds known as membrane transporter/ion channel . This suggests that it may interact with various ion channels or membrane transporters, which play crucial roles in maintaining cellular homeostasis.
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of this compound . .
properties
IUPAC Name |
2-[(5-ethyl-4-methyl-6-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(1H-1,2,4-triazol-5-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N6O2S/c1-3-7-6(2)14-11(16-9(7)19)20-4-8(18)15-10-12-5-13-17-10/h5H,3-4H2,1-2H3,(H,14,16,19)(H2,12,13,15,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCCJODOPQMMXFX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(N=C(NC1=O)SCC(=O)NC2=NC=NN2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N6O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.